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Introduction
Aniline Black (C.I. Pigment Black 1) is a synthetic organic pigment with a long and significant

history in the chemical industry, first discovered in the mid-19th century.[1] It is produced

through the oxidation of aniline.[2][3] This pigment is renowned for its deep, neutral black color,

excellent lightfastness, and stability.[2][4] Aniline Black finds extensive applications in the

dyeing of textiles, leather, and in the formulation of inks and coatings.[5] Chemically, it is a form

of polyaniline, a conductive polymer, and its properties can be tuned by controlling the

polymerization conditions.[2] This document provides detailed laboratory protocols for the

synthesis of Aniline Black, a summary of quantitative data from various synthetic routes, and a

visual representation of the experimental workflow.

Experimental Protocols
The synthesis of Aniline Black is achieved through the oxidative polymerization of aniline in an

acidic medium. Various oxidizing agents and catalysts can be employed, leading to variations

in yield and product characteristics. Below are two representative protocols.

Protocol 1: Oxidation with Potassium Dichromate
This protocol is a classic method for the laboratory synthesis of Aniline Black.

Materials:

Aniline (C₆H₅NH₂)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b576688?utm_src=pdf-interest
https://www.benchchem.com/product/b576688?utm_src=pdf-body
https://www.primescholars.com/articles/synthesis-and-characteristics-of-some-organic-dyes-118800.html
https://www.benchchem.com/product/b576688
https://pmc.ncbi.nlm.nih.gov/articles/PMC9823481/
https://www.benchchem.com/product/b576688
https://www.researchgate.net/publication/284640190_Oxidative_Polymerization_of_Aniline_Molecular_Synthesis_of_Polyaniline_and_the_Formation_of_Supramolecular_Structures
https://www.benchchem.com/product/b576688?utm_src=pdf-body
https://www.researchgate.net/publication/333296091_MECHANISM_OF_POLYMERIZATION_OF_ANILINE_A_REVIEW
https://www.benchchem.com/product/b576688
https://www.benchchem.com/product/b576688?utm_src=pdf-body
https://www.benchchem.com/product/b576688?utm_src=pdf-body
https://www.benchchem.com/product/b576688?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576688?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Potassium dichromate (K₂Cr₂O₇)

Concentrated sulfuric acid (H₂SO₄)

Concentrated hydrochloric acid (HCl)

Distilled water

Procedure:

Preparation of Oxidizing Solution: In a 250 mL beaker, dissolve 1.0 g of potassium

dichromate in 100 mL of distilled water. Carefully add 1.0 cm³ of concentrated sulfuric acid to

this solution.[5]

Preparation of Aniline Solution: In a separate beaker, mix 0.5 cm³ of aniline with an equal

volume of concentrated hydrochloric acid.[5]

Reaction: Place a cotton cloth or another substrate into the dichromate solution.

Subsequently, add the aniline hydrochloride solution to the beaker containing the dichromate

solution and substrate.[5]

Heating: Heat the reaction mixture gently over a flame for approximately five minutes to

accelerate the reaction.[5]

Isolation and Washing: Allow the mixture to cool. A black precipitate of Aniline Black will

form. Filter the precipitate and wash it thoroughly with distilled water to remove any

unreacted reagents and byproducts.

Drying: Dry the resulting pigment in an oven at a controlled temperature.

Protocol 2: Oxidation with Hydrogen Peroxide and a
Catalyst
This method avoids the use of chromium salts, offering a more environmentally benign

synthesis.

Materials:
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Aniline (C₆H₅NH₂)

30% Hydrogen peroxide (H₂O₂)

Ferrous sulfate (FeSO₄) or Hydroxyl copper phosphate as a catalyst

30% Hydrochloric acid (HCl)

Distilled water

Procedure:

Preparation of Aniline Hydrochloride Solution: In a 500 mL three-necked flask, add 200 mL of

water and 12 g of 30% hydrochloric acid. While stirring, add 9.9 g of aniline until it completely

dissolves.[6]

Addition of Catalyst: Add 0.5 g of ferrous sulfate (or a specified amount of another catalyst

like hydroxyl copper phosphate) to the solution.[6]

Oxidation: Heat the mixture to 50°C. Slowly add 35 g of 30% hydrogen peroxide over a

period of about 20 minutes.[6]

Reaction Completion: Maintain the temperature at 55°C and continue stirring for 1 hour.[6]

Isolation and Washing: After the reaction is complete, filter the solution to collect the black

precipitate. Wash the filter cake with a copious amount of water until the filtrate is colorless.

[6]

Drying: Dry the pigment in an oven at 140°C for 2 hours.[6]

Data Presentation
The choice of oxidizing agent and catalyst significantly impacts the yield of Aniline Black. The

following table summarizes quantitative data from different synthetic approaches.
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Aniline
(g)

Oxidizin
g Agent

Catalyst
Catalyst
Amount
(g)

Temper
ature
(°C)

Reactio
n Time
(h)

Yield
(%)

Referen
ce

9.9

30%

H₂O₂ (35

g)

Ferrous

Sulfate
0.5 50-55 1 54.5 [6]

9.9

30%

H₂O₂ (35

g)

Hydroxyl

Cupric

Phosphat

e

0.1 35 1.5 94 [6]

9.9

30%

H₂O₂ (35

g)

Hydroxyl

Cupric

Phosphat

e

0.05 50-55 2 91 [6]

9.9

30%

H₂O₂ (40

g)

Hydroxyl

Cupric

Phosphat

e

0.28 45-50 1 96 [7]

Mandatory Visualization
The synthesis of Aniline Black proceeds via a complex oxidative polymerization mechanism.

The following diagram illustrates the key stages of this process.
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Caption: Experimental workflow for the synthesis of Aniline Black.
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The polymerization process is initiated by the oxidation of aniline to form a radical cation. This

is followed by a propagation phase involving dimerization and subsequent polymer chain

growth. The reaction terminates upon the consumption of the oxidizing agent, resulting in the

final Aniline Black pigment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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